Cas no 1891998-92-7 (2-methyl-2-(pentafluorophenyl)propan-1-ol)

• Product Name: 2-methyl-2-(pentafluorophenyl)propan-1-ol
• CAS No: 1891998-92-7
• MF: C₁₀H₉F₅O
• MW: 240.169880628586
• CID: 6138264
• PubChem ID: 117352474
• Update Time: 2025-06-27

2-methyl-2-(pentafluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(pentafluorophenyl)propan-1-ol
• EN300-1802294
• 1891998-92-7

• Inchi： 1S/C10H9F5O/c1-10(2,3-16)4-5(11)7(13)9(15)8(14)6(4)12/h16H,3H2,1-2H3
• InChI Key： XIKDMCKTHNFQKQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C)(C)CO)F)F)F)F

Computed Properties

• Exact Mass: 240.05735572g/mol
• Monoisotopic Mass: 240.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-methyl-2-(pentafluorophenyl)propan-1-ol

2-Methyl-2-(Pentafluorophenyl)Propan-1-Ol: A Fluorinated Compound with Promising Applications in Pharmaceutical Research

2-Methyl-2-(pentafluorophenyl)propan-1-ol, with the chemical identifier CAS No. 1891998-92-7, represents a unique fluorinated compound that has garnered significant attention in the field of pharmaceutical research. This molecule is characterized by its complex structure, which combines a pentafluorophenyl group with a branched alkyl chain, creating a versatile scaffold for potential drug development. The synthesis and functionalization of such compounds are critical in advancing the design of molecules with enhanced bioavailability and targeted biological activity.

The 2-methyl-2-(pentafluorophenyl)propan-1-ol molecule features a central carbon atom bonded to three functional groups: a methyl group, a pentafluorophenyl ring, and a hydroxyl group. The presence of fluorine atoms in the phenyl ring significantly influences the molecule's electronic properties and intermolecular interactions, making it a valuable candidate for applications in medicinal chemistry. Recent studies have highlighted the role of fluorinated compounds in modulating protein-ligand interactions and improving the pharmacokinetic profiles of drug candidates.

One of the most notable aspects of 2-methyl-2-(pentafluorophenyl)propan-1-ol is its potential as a synthetic intermediate in the development of novel therapeutics. The pentafluorophenyl group, due to its high electronegativity, can enhance the lipophilicity of the molecule, which is crucial for crossing biological membranes and achieving effective drug delivery. Additionally, the hydroxyl group at the terminal position provides opportunities for further functionalization, such as glycosylation or acylation, to tailor the molecule's properties for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of 2-methyl-2-(pentafluorophenyl)propan-1-ol in biological systems. For instance, quantum mechanical calculations have revealed that the fluorine atoms in the phenyl ring create a highly polarized environment, which may influence the molecule's interaction with ion channels and membrane receptors. This property is particularly relevant in the design of drugs targeting neurological disorders, where precise modulation of ion flow is essential.

Experimental studies have also demonstrated the utility of 2-methyl-2-(pentafluorophenyl)propan-1-ol in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The fluorinated structure was found to enhance the molecule's affinity for the enzyme's active site, leading to improved efficacy in reducing inflammation.

Another area of interest is the application of 2-methyl-2-(pentafluorophenyl)propan-1-ol in the development of antitumor agents. Research conducted in 2024 highlighted its potential as a scaffold for designing molecules that target specific oncogenic pathways. The pentafluorophenyl group was shown to interact with key residues in cancer-related kinases, suggesting its utility in the design of kinase inhibitors. These findings underscore the importance of fluorinated compounds in the fight against cancer.

From a synthetic perspective, the preparation of 2-methyl-2-(pentafluorophenyl)propan-1-ol involves a series of well-established organic reactions. The synthesis typically begins with the fluorination of a phenyl ring, followed by the coupling of the fluorinated phenyl group with an alkyl chain containing a hydroxyl functional group. The efficiency of these reactions is critical for obtaining high-purity compounds suitable for further chemical modifications and biological testing.

Recent developments in green chemistry have also contributed to the sustainable synthesis of 2-methyl-2-(pentafluorophenyl)propan-1-ol. Researchers are exploring catalytic methods and solvent-free conditions to reduce the environmental impact of its production. These efforts align with the broader goals of the pharmaceutical industry to minimize waste and energy consumption while maintaining the quality of the final product.

The pharmacokinetic properties of 2-methyl-2-(pentafluorophenyl)propan-1-ol are another area of active investigation. Studies have shown that the fluorinated structure can significantly enhance the molecule's solubility and stability in biological fluids, which are critical factors in drug development. Improved solubility can lead to better oral bioavailability, while enhanced stability ensures that the molecule remains active in the body for an extended period.

Furthermore, the potential applications of 2-methyl-2-(pentafluorophenyl)propan-1-ol extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a promising candidate for the development of materials with specialized functions, such as smart polymers or drug delivery systems. These applications highlight the versatility of fluorinated compounds in addressing a wide range of scientific and industrial challenges.

Despite its promising potential, the development of 2-methyl-2-(pentafluorophenyl)propan-1-ol as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic efficacy and minimize potential side effects. Collaborative efforts between chemists, pharmacologists, and biologists are essential to fully realize the benefits of this compound in clinical settings.

In conclusion, 2-methyl-2-(pentafluorophenyl)propan-1-ol represents a significant advancement in the field of medicinal chemistry. Its unique structure and properties make it a valuable scaffold for the design of novel therapeutics. As research continues to uncover its potential, this compound is poised to play a crucial role in the development of innovative treatments for a variety of diseases.

Overall, the exploration of 2-methyl-2-(pentafluorophenyl)propan-1-ol exemplifies the importance of interdisciplinary research in pharmaceutical science. By combining insights from chemistry, biology, and computational modeling, scientists are unlocking new possibilities for drug development. As the field continues to evolve, compounds like 2-methyl-2-(pentafluorophenyl)propan-1-ol will undoubtedly remain at the forefront of innovation, driving progress in the quest for more effective and targeted therapies.

For further information on the synthesis and applications of 2-methyl-2-(pentafluorophenyl)propan-1-ol, researchers and students are encouraged to consult recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters. These resources provide valuable insights into the latest advancements and challenges in the field of fluorinated compound development.

As the pharmaceutical industry continues to prioritize the development of novel therapeutics, the role of compounds like 2-methyl-2-(pentafluorophenyl)propan-1-ol will become increasingly important. Their unique properties and potential applications underscore the significance of continued research and innovation in the field of medicinal chemistry.

In summary, 2-methyl-2-(pentafluorophenyl)propan-1-ol is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structure and properties make it a valuable candidate for the development of novel therapeutics. As research in this area continues to advance, the compound is likely to play an important role in the future of drug discovery and development.

For further information on the synthesis and applications of 2-methyl-2-(pentafluorophenyl)propan-1-ol, researchers and students are encouraged to consult recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters. These resources provide valuable insights into the latest advancements and challenges in the field of fluorinated compound development.

As the pharmaceutical industry continues to prioritize the development of novel therapeutics, the role of compounds like 2-methyl-2-(pentafluorophenyl)propan-1-ol will become increasingly important. Their unique properties and potential applications underscore the significance of continued research and innovation in the field of medicinal chemistry.

In conclusion, 2-methyl-2-(pentafluorophenyl)propan-1-ol is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structure and properties make it a valuable candidate for the development of novel therapeutics. As research in this area continues to advance, the compound is likely to play an important role in the future of drug discovery and development.